Cas no 142994-03-4 (4-Chloro-2-(methylsulfonyl)benzoic Acid)

• Product Name: 4-Chloro-2-(methylsulfonyl)benzoic Acid
• CAS No: 142994-03-4
• MF: C₈H₇ClO₄S
• MW: 234.656780481339
• MDL: MFCD04037924
• CID: 108073
• PubChem ID: 2761055
• Update Time: 2025-10-17

4-Chloro-2-(methylsulfonyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-chloro-2-(methylsulfonyl)-
• 4-Chloro-2-(methylsulfonyl)benzoic acid
• 4-chloro-2-methylsulfonylbenzoic acid
• 4-chloro-2-(methylsulphonyl)benzoic acid
• Benzoic acid,4-chloro-2-(methylsulfonyl)
• 4-chloro-2-methylsulfonyl-benzoic Acid
• VACSKKVZIVNUDP-UHFFFAOYSA-N
• mono-mesyl-monochloro benzoic acid
• A807995
• CS-0205906
• 142994-03-4
• SCHEMBL2126878
• PS-5978
• J-007731
• MFCD04037924
• 4-CHLORO-2-(METHYLSULFONYL)BENZOICACID
• FT-0676958
• 4-chloro-2-methanesulfonylbenzoic acid
• AKOS015850095
• DTXSID60375509
• DTXCID20326537
• 4-Chloro-2-(methylsulfonyl)benzoic Acid

• MDL： MFCD04037924
• Inchi： 1S/C8H7ClO4S/c1-14(12,13)7-4-5(9)2-3-6(7)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： VACSKKVZIVNUDP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)S(C)(=O)=O

Computed Properties

• Exact Mass: 233.97500
• Monoisotopic Mass: 233.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 194-196°C
• Boiling Point: 471.2±45.0 °C at 760 mmHg
• Flash Point: 238.8±28.7 °C
• PSA: 79.82000
• LogP: 2.52250
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-Chloro-2-(methylsulfonyl)benzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)